Cas no 17343-27-0 (N-Me-L-Norleucine)

N-Me-L-Norleucine (N-Methyl-L-norleucine) is a non-proteinogenic amino acid derivative characterized by the methylation of the amino group in L-norleucine. This modification enhances its metabolic stability and resistance to enzymatic degradation, making it valuable in peptide synthesis and medicinal chemistry. The compound serves as a versatile building block for modifying peptide backbones, improving lipophilicity, and fine-tuning pharmacokinetic properties. Its structural similarity to natural amino acids allows for seamless incorporation into bioactive peptides while conferring resistance to proteolysis. N-Me-L-Norleucine is particularly useful in drug discovery for optimizing peptide-based therapeutics, where stability and bioavailability are critical. It is typically supplied as a high-purity solid for research applications.
N-Me-L-Norleucine structure
N-Me-L-Norleucine structure
Product Name:N-Me-L-Norleucine
CAS No:17343-27-0
MF:C7H15NO2
MW:145.199502229691
CID:122269
PubChem ID:7010351
Update Time:2025-05-24

N-Me-L-Norleucine Chemical and Physical Properties

Names and Identifiers

    • L-Norleucine, N-methyl-
    • (2S)-2-(methylamino)hexanoic acid
    • N-ME-L-2-AMINOHEXANOIC ACID
    • N-Me-L-norleucine hydrochloride
    • N-Me-Nle-OH
    • N-Me-Nle-OH.HCl
    • N-ME-NLE-OH·HCL
    • L-Norleucine,N-methyl
    • N-methyl norleucine
    • N-methyl-L-NleOH
    • N-Methyl-L-norleucin
    • N-methyl-L-Norleucine
    • Norleucine,N-methyl-,L-(6CI,8CI)
    • N-METHYL-L-NORLEUCINE HYDROCHLORIDE
    • H-MENLE-OH
    • H-MEAHX(2)-OH
    • H-MEACPO(2)-OH
    • N-ME-NORLEUCINE
    • N-ME-NLE-OH HCL
    • H-L-MENLE-OH HCL
    • N-Me-L-Nle-OH·HCl
    • DTXSID10426636
    • (S)-2-(Methylamino)hexanoic acid
    • 17343-27-0
    • AKOS006276572
    • CS-0210729
    • AM9198
    • FPDYKABXINADKS-LURJTMIESA-N
    • BS-21721
    • (2S)-2-(methylazaniumyl)hexanoate
    • N-Me-L-norleucine HCl
    • N-Alpha-Methyl-L-2-amino-caproic acid
    • n-methylnorleucine
    • L-Norleucine,N-methyl-
    • SCHEMBL201058
    • n-methyl-norleucine
    • N-Me-L-Norleucine
    • Inchi： 1S/C7H15NO2/c1-3-4-5-6(8-2)7(9)10/h6,8H,3-5H2,1-2H3,(H,9,10)/t6-/m0/s1
    • InChI Key： FPDYKABXINADKS-LURJTMIESA-N
    • SMILES： OC([C@H](CCCC)NC)=O

Computed Properties

  • Exact Mass: 145.11000
  • Monoisotopic Mass: 145.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • Density: 0.981±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 233.3±23.0 ºC (760 Torr),
  • Flash Point: 94.9±22.6 ºC,
  • Solubility: Slightly soluble (17 g/l) (25 º C),
  • PSA: 49.33000
  • LogP: 1.24010

N-Me-L-Norleucine Customs Data

  • HS CODE：2922499990
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

N-Me-L-Norleucine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M225043-50mg
N-Me-L-Norleucine
 17343-27-0
50mg
 $ 50.00 2022-06-04
TRC
M225043-100mg
N-Me-L-Norleucine
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100mg
 $ 70.00 2022-06-04
TRC
M225043-500mg
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500mg
 $ 250.00 2022-06-04
Chemenu
CM342384-250mg
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 17343-27-0 95%+
250mg
 $108 2023-02-02
Chemenu
CM342384-1g
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 17343-27-0 95%+
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 $179 2023-02-02
Chemenu
CM342384-5g
(2S)-2-(methylamino)hexanoic acid
 17343-27-0 95%+
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 $758 2023-02-02
SHENG KE LU SI SHENG WU JI SHU
sc-286411C-250mg
N-Me-L-norleucine hydrochloride,
 17343-27-0
250mg
 ￥1579.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-286411-1g
N-Me-L-norleucine hydrochloride,
 17343-27-0
1g
 ￥1880.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-286411A-5g
N-Me-L-norleucine hydrochloride,
 17343-27-0
5g
 ￥7972.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-286411B-25g
N-Me-L-norleucine hydrochloride,
 17343-27-0
25g
 ￥31678.00 2023-09-05

N-Me-L-Norleucine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:17343-27-0)N-Me-L-Norleucine
Order Number:A1002710
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 14:59
Price ($):161.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:17343-27-0)N-Me-L-Norleucine
A1002710
Purity:99%
Quantity:1g
Price ($):161.0
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